(S)-6-Aminonicotine Hydrochloride
Description
“(S)-6-Aminonicotine Hydrochloride” likely refers to the hydrochloride salt form of a nicotine derivative. Hydrochloride salts are commonly used in pharmaceuticals to improve the water solubility of organic compounds .
Molecular Structure Analysis
The molecular structure would be based on the structure of nicotine, with modifications at the 6th position of the molecule to include an amine group. The exact structure would need to be confirmed with techniques such as single-crystal X-ray diffraction .Physical and Chemical Properties Analysis
The physical and chemical properties would depend on the exact structure of the compound. As a hydrochloride salt, it would likely be soluble in water .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (S)-6-Aminonicotine Hydrochloride involves the conversion of nicotine to (S)-6-Aminonicotine, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Nicotine", "Sodium hydroxide", "Hydrogen gas", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Nicotine is first treated with sodium hydroxide and hydrogen gas to form (S)-6-Aminonicotine.", "The (S)-6-Aminonicotine is then treated with hydrochloric acid to form the hydrochloride salt of (S)-6-Aminonicotine Hydrochloride.", "The hydrochloride salt is then isolated and purified to obtain the final product." ] } | |
CAS No. |
81990-64-9 |
Molecular Formula |
C₁₀H₁₆ClN₃ |
Molecular Weight |
213.71 |
Synonyms |
(S)-5-(1-Methyl-2-pyrrolidinyl)-pyridinamine Monohydrochloride; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
